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Compound of Interest

Compound Name:
N-(3,4,5-

Trimethoxyphenylethyl)aziridine

Cat. No.: B1212013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of N-
(3,4,5-Trimethoxyphenylethyl)aziridine, a compound belonging to the hazardous aziridine

class of chemicals. Adherence to these procedures is vital for ensuring laboratory safety and

environmental compliance.

Immediate Safety Protocols & Hazard Assessment
N-(3,4,5-Trimethoxyphenylethyl)aziridine, like other aziridine compounds, should be handled

as a hazardous substance. Aziridines are known to be toxic, mutagenic, and potentially

carcinogenic.[1][2] They can also be flammable and reactive.[1][2] Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines, as local

regulations are paramount.[3][4]

Personal Protective Equipment (PPE) is mandatory when handling this compound:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles are essential to prevent splashes.

Lab Coat: A flame-resistant lab coat should be worn.
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Respiratory Protection: Work in a well-ventilated area, preferably a fume hood, to avoid

inhalation of vapors.[3]

Step-by-Step Disposal Procedure
The following is a generalized procedure for the disposal of N-(3,4,5-
Trimethoxyphenylethyl)aziridine waste. This process must be adapted to comply with your

specific institutional and local regulations.

Waste Identification and Segregation:

Clearly label a dedicated, sealable, and chemically compatible waste container with

"Hazardous Waste: N-(3,4,5-Trimethoxyphenylethyl)aziridine".

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your EHS department.[5]

Container Management:

Keep the waste container tightly closed when not in use.[3]

Store the container in a designated, well-ventilated, and secondary containment area

away from heat, sparks, and direct sunlight.[4]

Spill Management:

In the event of a small spill, absorb the material with an inert substance such as sand,

earth, or a commercial absorbent.[4]

Carefully collect the absorbed material and place it in the designated hazardous waste

container.

Wash the spill area with soap and water.[4]

For large spills, evacuate the area and contact your institution's emergency response team

immediately.

Final Disposal:
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Arrange for the pickup and disposal of the hazardous waste through your institution's

EHS-approved waste management vendor.

Ensure all required waste disposal forms are completed accurately.

Quantitative Waste Data Log
Maintain a detailed log for each container of N-(3,4,5-Trimethoxyphenylethyl)aziridine waste.

This information is critical for proper disposal and regulatory compliance.

Parameter Measurement

Waste Accumulation Start Date YYYY-MM-DD

Chemical Name N-(3,4,5-Trimethoxyphenylethyl)aziridine

CAS Number 36266-37-2

Total Volume/Mass Specify units (e.g., mL, g)

Concentration (if in solution) Specify units (e.g., mg/mL, M)

Solvent(s) (if applicable) List all solvent components

Physical State Liquid / Solid

pH (if aqueous) Provide pH value

Hazards Toxic, Mutagenic, Flammable

Researcher(s) Names of individuals contributing to the waste

Lab Location Building and Room Number

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
(3,4,5-Trimethoxyphenylethyl)aziridine.
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Start: Generation of
N-(3,4,5-Trimethoxyphenylethyl)aziridine Waste

Is the waste container properly labeled
and dedicated?

Label a new, compatible container with
'Hazardous Waste: N-(3,4,5-Trimethoxyphenylethyl)aziridine'

No

Place waste in the designated container.
Do not mix with other waste streams.

Yes

Is the container full or ready for disposal?

Store the sealed container in a designated
secondary containment area.

No

Complete the hazardous waste disposal form
and contact EHS for pickup.

Yes

Continue adding waste

End: Waste is safely managed
by an approved vendor.

Click to download full resolution via product page

Caption: Disposal workflow for N-(3,4,5-Trimethoxyphenylethyl)aziridine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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